Cas no 1448050-02-9 (1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one)

• Product Name: 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• CAS No: 1448050-02-9
• MF: C₁₉H₁₇ClF₃NO₃S
• MW: 431.856393575668
• CID: 6569970
• Update Time: 2025-05-24

1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one
• 1-[3-(4-chlorophenyl)sulfonylazetidin-1-yl]-3-[4-(trifluoromethyl)phenyl]propan-1-one

• Inchi： 1S/C19H17ClF3NO3S/c20-15-6-8-16(9-7-15)28(26,27)17-11-24(12-17)18(25)10-3-13-1-4-14(5-2-13)19(21,22)23/h1-2,4-9,17H,3,10-12H2
• InChI Key： YHUZRSQPPRUNOF-UHFFFAOYSA-N
• SMILES： C(N1CC(S(C2=CC=C(Cl)C=C2)(=O)=O)C1)(=O)CCC1=CC=C(C(F)(F)F)C=C1

Additional information on 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one

1-3-(4-Chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one: A Comprehensive Overview

The compound with CAS No. 1448050-02-9, known as 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a 4-chlorobenzenesulfonyl group, an azetidin ring, and a trifluoromethylphenyl moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of bioactive compounds with potential therapeutic applications. The 4-chlorobenzenesulfonyl group is known for its ability to enhance the stability and solubility of molecules, making it a valuable component in medicinal chemistry. Additionally, the presence of a trifluoromethylphenyl group introduces electronic effects that can modulate the compound's interaction with biological targets, such as enzymes or receptors.

One of the most promising areas of research involving this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of this compound suggest that it may bind to kinase active sites with high affinity, potentially inhibiting their enzymatic activity and offering therapeutic benefits.

Moreover, the sulfonyl group in the molecule has been shown to enhance the bioavailability of drugs by improving their absorption and distribution properties. This makes the compound an attractive candidate for further preclinical studies aimed at evaluating its pharmacokinetic profile and efficacy in animal models of disease.

In terms of synthesis, this compound is typically prepared through a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and nucleophilic substitution reactions. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Researchers have also explored alternative synthetic routes to optimize the production process and reduce costs associated with large-scale manufacturing.

The environmental impact of this compound has also been a topic of interest. Studies have shown that the trifluoromethylphenyl group can influence the molecule's biodegradability and persistence in the environment. Efforts are underway to develop sustainable synthesis methods and evaluate the compound's environmental fate to ensure its safe use in industrial and medical applications.

In conclusion, 1-3-(4-chlorobenzenesulfonyl)azetidin-1-yl-3-4-(trifluoromethyl)phenylpropan-1-one represents a cutting-edge advancement in organic chemistry with diverse applications across multiple fields. Its unique structure, combined with recent research findings, positions it as a promising candidate for future drug development and material science innovations.